Cas no 2172055-02-4 (3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid)

• Product Name: 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid
• CAS No: 2172055-02-4
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6213782
• PubChem ID: 165600354
• Update Time: 2025-06-14

3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid
• EN300-1632506
• 2172055-02-4

• Inchi： 1S/C13H22O4/c1-9-5-10(2)7-13(16,6-9)12(11(14)15)3-4-17-8-12/h9-10,16H,3-8H2,1-2H3,(H,14,15)
• InChI Key： RZDFBEUTTYTJOR-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(C(=O)O)COCC1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid

Comprehensive Analysis of 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid (CAS No. 2172055-02-4)

In the realm of organic chemistry, 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid (CAS No. 2172055-02-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclohexyl and oxolane moieties, is a subject of interest for researchers exploring carboxylic acid derivatives and their functional versatility. Its molecular framework combines a hydroxyl group with a carboxylic acid, making it a valuable candidate for studies in drug discovery, material science, and biochemical synthesis.

The CAS No. 2172055-02-4 identifier is crucial for researchers seeking precise chemical data, as it ensures unambiguous identification across databases. Recent trends in AI-driven chemical research highlight the growing demand for structured data on specialized compounds like this. Users frequently search for "3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid synthesis" or "applications of cyclohexyl-oxolane derivatives," reflecting its relevance in both academic and industrial settings. The compound’s hydrophilic-lipophilic balance (HLB) and stereochemical configuration further enhance its utility in designing biocompatible materials.

From a synthetic perspective, 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid exemplifies the convergence of green chemistry principles and catalytic innovation. Researchers are investigating eco-friendly routes for its production, aligning with global sustainability goals. Searches for "sustainable synthesis of carboxylic acid derivatives" or "catalysts for oxolane functionalization" underscore this focus. The compound’s potential in flavor and fragrance industries is also being explored, given its structural similarity to naturally occurring terpenoids.

In analytical chemistry, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to characterize CAS No. 2172055-02-4 with high precision. Such methods address common queries like "how to verify the purity of 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid" or "spectroscopic data for oxolane-carboxylic acids." These analyses are vital for ensuring reproducibility in research and industrial applications.

The compound’s pharmacological potential is another hot topic, with studies probing its interactions with enzymatic targets. While not a drug itself, its scaffold serves as a template for designing bioactive molecules. This aligns with searches for "cyclohexyl derivatives in medicinal chemistry" or "carboxylic acid-based drug design." Its low toxicity profile, inferred from structural analogs, makes it a promising candidate for further biocompatibility testing.

In summary, 3-(1-hydroxy-3,5-dimethylcyclohexyl)oxolane-3-carboxylic acid (CAS No. 2172055-02-4) represents a multifaceted compound with applications spanning organic synthesis, material science, and life sciences. Its study addresses contemporary demands for sustainable chemistry and precision molecular design, resonating with both academic inquiries and industrial innovations.